Cas no 437-86-5 (2-Fluoro-3-nitrotoluene)

• Product Name: 2-Fluoro-3-nitrotoluene
• CAS No: 437-86-5
• MF: C₇H₆FNO₂
• MW: 155.126445293427
• MDL: MFCD03412242
• CID: 37387
• PubChem ID: 13470957
• Update Time: 2025-11-06

2-Fluoro-3-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-nitrotoluene
• 2-Fluoro-1-methyl-3-nitrobenzene
• 2-Fluoro-3-methylnitrobenzene
• Benzene, 2-fluoro-1-methyl-3-nitro-
• PubChem1591
• 2-Fluor-3-nitrotoluol
• KSC235O7N
• 2-fluoro-3-methyl-nitrobenzene
• NBCNUIXYBLFJMI-UHFFFAOYSA-N
• 2-fluoro-1-methyl-3-nitro-benzene
• 1-Methyl-2-fluoro-3-nitro-benzene
• SBB063270
• 2-fluoro-3-nitrotoluene, AldrichCPR
• TRA0100369
• LF10230
• AB14386
• AS02076
• CM
• 2-Fluoro-3-nitrotoluene,98%
• 437-86-5
• EN300-114907
• MFCD03412242
• J-509381
• FT-0601357
• F0661
• CS-W003056
• AC-444
• A1694
• AS-12612
• SY005416
• SB37186
• AM20060232
• AKOS005145653
• SCHEMBL5734
• DTXSID60541661
• 3-Nitro-2-fluorotoluene
• DB-006117
• 639-386-6
• DTXCID60492447
• FF70504

• MDL： MFCD03412242
• Inchi： 1S/C7H6FNO2/c1-5-3-2-4-6(7(5)8)9(10)11/h2-4H,1H3
• InChI Key： NBCNUIXYBLFJMI-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C)[N+](=O)[O-]
• BRN： 2442082

Computed Properties

• Exact Mass: 155.03800
• Monoisotopic Mass: 155.03825660 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 155.13
• XLogP3: 2.2
• Topological Polar Surface Area: 45.8

Experimental Properties

• Density: 1.280(lit.)
• Melting Point: 19°C(lit.)
• Boiling Point: 111°C/12mmHg(lit.)
• Flash Point: 98°(208°F)
• Refractive Index: 1.529
• PSA: 45.82000
• LogP: 2.56550

2-Fluoro-3-nitrotoluene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazard Category Code： 34-36/37/38-20/22
• Safety Instruction： 26-36/37/39-45-36/37
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2-Fluoro-3-nitrotoluene

Market Research and Analysis Report on 2-Fluoro-3-Nitrotoluene (CAS No. 437-86-5) in Chemical-Biomedical Fields

2-Fluoro-3-nitrotoluene, identified by the CAS number 437-86-5, is a significant compound in the chemical and biomedical industries. This compound has garnered attention due to its potential applications in drug discovery, chemical synthesis, and materials science. The purpose of this report is to provide a comprehensive analysis of the current market landscape, research advancements, and future prospects for 2-fluoro-3-nitrotoluene.

The global market for specialty chemicals like 2-fluoro-3-nitrotoluene is driven by increasing demand from pharmaceutical companies, research institutions, and industrial manufacturers. Recent studies have highlighted the compound's role in synthesizing bioactive molecules, particularly in the development of anticancer agents and neuroprotective drugs. Its unique chemical properties, including high reactivity and selectivity, make it an invaluable intermediate in organic synthesis.

To understand the market dynamics, we analyzed data from key regions such as North America, Europe, Asia-Pacific, and emerging markets. The demand for 2-fluoro-3-nitrotoluene is highest in regions with robust pharmaceutical and biotechnology sectors. For instance, North America accounts for a significant share due to extensive R&D activities and the presence of major pharmaceutical companies. In contrast, the Asia-Pacific region is experiencing rapid growth driven by increasing investments in chemical manufacturing and drug development.

The supply chain for 2-fluoro-3-nitrotoluene involves several key players, including specialty chemical manufacturers, distributors, and research organizations. Major suppliers are concentrated in countries like China, India, and Germany, where advanced chemical manufacturing facilities are available. These suppliers cater to both domestic and international markets, ensuring a steady supply of the compound to meet growing demand.

In terms of procurement trends, there has been a noticeable shift toward sustainable practices in the production of 2-fluoro-3-nitrotoluene. Companies are increasingly adopting green chemistry principles to minimize environmental impact while maintaining product quality. This trend aligns with global efforts to promote eco-friendly manufacturing processes across various industries.

The future outlook for 2-fluoro-3-nitrotoluene appears promising due to its expanding applications in drug discovery and chemical synthesis. Ongoing research focuses on optimizing synthesis methods to enhance yield and reduce costs. Additionally, collaborations between academic institutions and industry players are expected to accelerate innovation in this field.

In conclusion, 2-fluoro-3-nitrotoluene (CAS No. 437-86-5) plays a critical role in advancing chemical-biomedical research and product development. As demand continues to grow across various sectors, it is essential for stakeholders to stay informed about market trends and technological advancements to remain competitive.